ethyl N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]carbamate

• IUPAC Name: ethyl N-[5-methyl-2-(4-phenyl-1,3-thiazol-2-yl)pyrazol-3-yl]carbamate
• InChI: InChI=1S/C16H16N4O2S/c1-3-22-16(21)18-14-9-11(2)19-20(14)15-17-13(10-23-15)12-7-5-4-6-8-12/h4-10H,3H2,1-2H3,(H,18,21)
• InChI Key: JZGGPKSLTGRRGR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC1=CC(=NN1C2=NC(=CS2)C3=CC=CC=C3)C
• Molecular Formula: C16H16N4O2S
• Molecular Weight: 328.4 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including a carbamate group (O=C=ONH2), a pyrazole ring (a five-membered ring with three carbon atoms and two nitrogen atoms), and a thiazole ring (a five-membered ring with three carbon atoms, one nitrogen atom, and one sulfur atom).

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Without specific literature on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the carbamate, pyrazole, and thiazole groups would significantly influence its structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the carbamate group could undergo hydrolysis, and the pyrazole and thiazole rings might participate in various substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. These might include its solubility in various solvents, its melting and boiling points, and its spectral properties.

Mechanism of Action

The mechanism of action of ethyl N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]carbamate is not fully understood. However, it is known that it acts as an electron-withdrawing group and can form hydrogen bonds with other molecules. This allows it to interact with other molecules and form complexes. It is also known that this compound can form hydrogen bonds with the active sites of enzymes, which can lead to the inhibition of enzyme activity.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. In particular, it has been shown to inhibit the activity of certain enzymes involved in the biosynthesis of cholesterol and fatty acids. In addition, this compound has been shown to inhibit the activity of certain enzymes involved in the metabolism of glucose. Furthermore, this compound has been shown to inhibit the activity of certain enzymes involved in the synthesis of nucleic acids.

Advantages and Limitations for Lab Experiments

The use of ethyl N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]carbamate in laboratory experiments has several advantages. First, it is relatively inexpensive and easy to obtain. Second, it is a relatively stable compound and can be stored for long periods of time. Third, it can be used in a variety of reactions and can be used to synthesize a wide range of compounds. Finally, it is relatively non-toxic and can be handled safely in the laboratory.
However, there are some limitations to the use of this compound in laboratory experiments. First, it is a relatively reactive compound and can react with other compounds in the reaction mixture. Second, it can be degraded by light and heat and must be stored in a cool, dark place. Finally, it can be difficult to control the reaction conditions when using this compound and it can be difficult to obtain reproducible results.

Future Directions

The future of ethyl N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]carbamate is promising. It has potential applications in the synthesis of various drugs and agrochemicals, as well as in the synthesis of polymers and other organic compounds. Furthermore, this compound has potential applications in the inhibition of certain enzymes involved in the biosynthesis of cholesterol and fatty acids, as well as in the inhibition of certain enzymes involved in the metabolism of glucose. Additionally, this compound has potential applications in the synthesis of nucleic acids and in the synthesis of new materials. Finally, this compound could be used as a reagent in the synthesis of new drugs and agrochemicals, as well as in the synthesis of new polymers and other organic compounds.

Synthesis Methods

Ethyl N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]carbamate is synthesized by a three-step process starting with the reaction of ethyl bromide and 1-methyl-4-phenyl-1,3-thiazol-2-yl-1H-pyrazole-5-carboxylate (MPTCC). This is followed by the reaction of MPTCC with sodium hydroxide to form the sodium salt of MPTCC. Finally, the sodium salt of MPTCC is reacted with ethyl isocyanate to form this compound.

Scientific Research Applications

Ethyl N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]carbamate has been widely studied for its potential applications in various scientific fields. In particular, it has been used as a starting material in the synthesis of various drugs and agrochemicals. It has also been used as a reagent in the synthesis of various organic compounds and as a catalyst in various chemical reactions. In addition, this compound has been used in the synthesis of various polymers and as a catalyst in the synthesis of polymers. Furthermore, this compound has been used as a reagent in the synthesis of various pharmaceuticals and agrochemicals.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. Without specific information, it’s difficult to provide details.